rac 1-Oleoyl-2-palmitoylglycerol-d5
Description
rac 1-Oleoyl-2-palmitoylglycerol-d5 is a deuterated diacylglycerol (DAG) with oleic acid (18:1, Δ9Z) esterified at the sn-1 position and palmitic acid (16:0) at the sn-2 position. The "d5" designation indicates that five hydrogen atoms in the glycerol backbone are replaced with deuterium, enhancing its utility as a stable isotopic tracer in lipid metabolism studies . This compound is primarily used in research to investigate lipid signaling pathways, membrane dynamics, and enzymatic interactions without interference from endogenous lipids due to its deuterium labeling .
Properties
Molecular Formula |
C₃₇H₆₅D₅O₅ |
|---|---|
Molecular Weight |
599.98 |
Synonyms |
(9Z)-9-Octadecenoic Acid 3-Hydroxy-2-[(1-oxohexadecyl)oxy]propyl Ester-d5; _x000B_2-Palmito-1-olein-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Significance
Deuterated DAGs like rac 1-Oleoyl-2-palmitoylglycerol-d5 are indispensable in lipidomics for quantifying endogenous DAG pools and studying lipid-protein interactions. Their structural analogs enable researchers to dissect the effects of fatty acid chain length, saturation, and stereochemistry on biological processes .
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